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Compound of Interest

Compound Name: (2-Bromo-benzyl)-ethyl-amine
CAS No.: 67342-74-9
Cat. No.: B1297800
Get Quote
. J

Executive Summary & Hazard Profile

Immediate Action Required: Treat this substance as a Corrosive, Halogenated Organic.[1]

(2-Bromo-benzyl)-ethyl-amine (N-Ethyl-2-bromobenzylamine) presents a dual-hazard profile:
it is a caustic amine and a halogenated organic compound. Improper disposal poses immediate
risks of exothermic reaction (if mixed with acids) and long-term environmental liability
(formation of dioxins during improper incineration).

Chemical Identity Verification:

¢ Chemical Name: N-Ethyl-2-bromobenzylamine (often found as HCI salt).[2][3]
¢ CAS Number: 90381-37-6 (Free Base) / 40616-75-9 (Hydrochloride).

e Molecular Formula: C

H

BrN.
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» Key Functionality: Secondary Amine (Basic), Aryl Bromide (Halogenated).[1]

Physicochemical Properties & Disposal Implications[5]
[61[7)[8)[9][10][11]

Property Data Operational Implication

DO NOT mix directly with
concentrated acids in closed

Acidity/Basicity Basic (pKa ~9-10) waste containers. Exothermic
reaction may

pressurize/rupture vessels.

MANDATORY: Must enter the
Halogenated Waste Stream.

Halogen Content Bromine (Br) present Incineration requires >1100°C
to prevent dioxin/furan

formation [1].

Use chemically resistant
Corrosivity Skin Corr.[4][5] 1B (Likely) gloves (Nitrile > 4 mil) and eye

protection.

Combustible but not
Flammable (D001).[6]

Flash Point >110°C (Est.) However, if dissolved in
organic solvents, the mixture is

likely Flammable.[1]

Pre-Disposal Assessment

Before moving the container, perform this three-point check to determine the correct waste
stream.

o State Verification: Is the material a pure solid/liquid or dissolved in a solvent?

» Contaminant Check: Is it mixed with oxidizers (e.g., peroxides, nitric acid)?
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o Critical Safety Rule:NEVER add amines to waste containers containing oxidizers. This can
lead to immediate fire or explosion.

e pH Check: If in aqueous solution, verify pH. (High pH > 12.5 classifies as RCRA Hazardous
Waste D002).[6]

Disposal Workflows
Workflow A: Liquid Waste (Solvent Mixtures)

Scenario: The amine is dissolved in solvents like Dichloromethane (DCM), Methanol, or Ethyl
Acetate.[1]

The "Halogen Rule": If a non-halogenated solvent (e.g., Methanol) is mixed with any quantity of
a halogenated substance (this amine), the entire volume is classified as Halogenated Waste

[2].[1]

e Select Container: High-density polyethylene (HDPE) carboy or amber glass. Ensure the cap
is vented if the waste is recently generated and potentially off-gassing.

o Labeling: Apply a hazardous waste label.
o Primary Constituent: [Name of Solvent, e.g., Dichloromethane].
o Hazard Checkbox: Toxic, Corrosive.[1][7]
o Specific Note: Write "Contains Halogenated Amines."
o Transfer: Pour waste into the Halogenated Organic Solvents carboy.
o Caution: Do not fill >90% capacity to allow for thermal expansion.

e Log: Record the volume and specific chemical name on the Satellite Accumulation Area
(SAA) log sheet.

Workflow B: Pure Substance (Solid or Liquid)

Scenario: Expired reagent or excess pure material.
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» Container: Keep in the original manufacturer vial if possible. If the vial is compromised,
transfer to a clean screw-top glass vial.

» Segregation: Place the vial into a secondary containment bag (Ziploc type) to prevent label

corrosion.

o Lab Pack: This material should be disposed of via Lab Pack (a drum containing small, sealed
containers of compatible chemicals packed in absorbent).[1]

o Compatibility Group: Basic/Amines.

o Do Not Pack With: Acids, Oxidizers, or Anhydrides.[1][8][4]

Workflow C: Empty Containers

Scenario: The bottle appears empty.

Triple Rinse: Rinse the bottle three times with a solvent capable of dissolving the residue
(e.g., Ethanol or Acetone).[9]

e Rinsate Disposal: Pour the rinsate (the used solvent) into the Halogenated Waste carboy
(Workflow A).

o Deface: Cross out the label on the bottle.

o Discard: Dry the bottle in a fume hood. Once dry and odorless, discard in glass trash (unless
P-listed, which this specific amine typically is not; however, check local institutional lists).[1]

Visualizing the Decision Logic

The following diagram illustrates the critical decision nodes for segregating this specific
chemical.
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Figure 1: Waste Stream Segregation Logic. Note that the presence of the Bromine atom
dictates the Halogenated pathway regardless of the solvent used.[1]

Emergency Procedures: Spill Management
In the event of a spill outside the fume hood, execute the "Isolate-Absorb-Pack" protocol.

PPE Required: Vapor respirator (if outside hood), Nitrile gloves (double gloved), Safety
Goggles, Lab Coat.[1]
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 |solate: Evacuate the immediate area. Ensure adequate ventilation.[10][11][12][8][4][5]
e Neutralize/Absorb:

o Do NOT use strong acids to neutralize. The heat of reaction may vaporize the amine,
creating an inhalation hazard.[1]

o Use a commercial Amine Spill Kit or Vermiculite/Clay.

o If unavailable, cover with dry sand or earth.[1]
e Collect: Scoop the contaminated absorbent into a wide-mouth jar or heavy-duty plastic bag.
e Label: Tag as "Hazardous Waste: Amine Spill Debris (Contains Halogens)."

o Clean: Wash the surface with a mild soap solution. Test pH of surface to ensure
decontamination.

SPILL DETECTED Assess Volume & Location Ventilate Area }—>

Absorb (Vermiculite) A . . .
NO Strong Acids Pack in Sealed Container Label: Halogenated Debris

Click to download full resolution via product page
Figure 2: Emergency Spill Response Workflow.

Regulatory Compliance (RCRA)

In the United States, adherence to the Resource Conservation and Recovery Act (RCRA) is
mandatory.[1]

e Waste Codes:
o DO002: If the waste is aqueous and pH > 12.5 (Corrosivity) [3].[6][7]

o FO01/F002: If spent halogenated solvents (e.g., Methylene Chloride) are present in the
mixture [3].[1][7]
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o Satellite Accumulation: Store waste at or near the point of generation. Containers must
remain closed unless adding waste.

Expert Insight: The presence of the ethyl-amine group makes this compound a candidate for
"amine-catalyzed polymerization” if accidentally mixed with certain epoxides or anhydrides in a
waste drum. Strict segregation from these groups is a critical safety control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Waste Code [rcrainfo.epa.gov]

2. N-(2-CHLOROETHYL)-N-ETHYL-2-BROMOBENZYLAMINE HYDROCHLORIDE CAS#:
40616-75-9 [m.chemicalbook.com]

3. N-(2-CHLOROETHYL)-N-ETHYL-2-BROMOBENZYLAMINE HYDROCHLORIDE | 40616-
75-9 [chemicalbook.com]

4. fishersci.com [fishersci.com]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1297800?utm_src=pdf-custom-synthesis#bc-rfq
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2444813_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2444813_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2444813.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2444813.htm
https://www.fishersci.com/store/msds?partNumber=AC343710250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297800?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o 5. fishersci.com [fishersci.com]

e 6. my.alfred.edu [my.alfred.edu]

e 7. Environmental Services [republicservices.com]

e 8. braun.matse.illinois.edu [braun.matse.illinois.edu]

e 9. pdf.benchchem.com [pdf.benchchem.com]

e 10. multimedia.3m.com [multimedia.3m.com]

e 11. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]
e 12. sigmaaldrich.com [sigmaaldrich.com]

 To cite this document: BenchChem. [Operational Guide: Disposal Procedures for (2-Bromo-
benzyl)-ethyl-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1297800/docs#operational-guide-disposal-
procedures-for-2-bromo-benzyl-ethyl-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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